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Compound of Interest

Compound Name:
3-(Methoxycarbonyl)-2-

nitrobenzoic acid

Cat. No.: B1360844 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 3-Methoxy-2-nitrobenzoic acid, a

versatile chemical intermediate with significant applications in the pharmaceutical and chemical

industries. This document will cover its chemical identity, properties, synthesis, and key

applications, with a focus on its role in drug development.

Chemical Identity and Properties
The compound "3-(Methoxycarbonyl)-2-nitrobenzoic acid" as named is chemically

ambiguous. Based on common chemical nomenclature and available literature, the intended

compound is likely 3-Methoxy-2-nitrobenzoic acid.

The International Union of Pure and Applied Chemistry (IUPAC) name for this compound is 3-

methoxy-2-nitrobenzoic acid.[1] It is also known by other names such as 2-Nitro-3-

methoxybenzoic acid and m-Anisic acid, 2-nitro-.[2]

Table 1: Chemical Identifiers
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Identifier Value

IUPAC Name 3-methoxy-2-nitrobenzoic acid[1]

CAS Number 4920-80-3[2]

Molecular Formula C₈H₇NO₅[3]

Molecular Weight 197.14 g/mol [3]

InChI Key YMOMYSDAOXOCID-UHFFFAOYSA-N[2]

Canonical SMILES
COC1=CC=CC(=C1--INVALID-LINK--

[O-])C(=O)O

Table 2: Physical and Chemical Properties

Property Value Source

Appearance White to pale beige powder ChemicalBook

Melting Point 253-257 °C (lit.) Sigma-Aldrich

Enthalpy of Sublimation

(ΔsubH)
136.6 ± 1.3 kJ/mol at 404 K NIST WebBook[2]

XLogP3 1.6 PubChem[1]

Synthesis of 3-Methoxy-2-nitrobenzoic acid
The primary method for synthesizing 3-Methoxy-2-nitrobenzoic acid is through the electrophilic

nitration of 3-methoxybenzoic acid.[4] The methoxy and carboxylic acid groups on the benzene

ring direct the incoming nitro group. Due to steric hindrance from the adjacent carboxylic acid

group, the 2-nitro isomer is the major product.[4] Other reported synthetic routes include the

oxidation of 3-methoxy-2-nitrotoluene and a multi-step synthesis starting from methyl 3-

methylbenzoate.[4]
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Synthesis of 3-Methoxy-2-nitrobenzoic acid
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Caption: General synthesis pathway for 3-Methoxy-2-nitrobenzoic acid.

The following is a generalized protocol based on typical electrophilic aromatic substitution

reactions:

Reaction Setup: In a flask equipped with a stirrer and maintained in an ice bath, slowly add

concentrated sulfuric acid to 3-methoxybenzoic acid.

Nitrating Agent Preparation: Separately, prepare a nitrating mixture by carefully adding

concentrated nitric acid to concentrated sulfuric acid in an ice bath.

Nitration: Slowly add the nitrating mixture dropwise to the solution of 3-methoxybenzoic acid

while maintaining a low temperature (typically 0-10 °C) to control the reaction.

Reaction Monitoring: Monitor the progress of the reaction using an appropriate analytical

technique such as Thin Layer Chromatography (TLC) or High-Performance Liquid

Chromatography (HPLC).

Work-up: Once the reaction is complete, pour the reaction mixture over crushed ice. The

solid product will precipitate out of the solution.

Purification: Collect the precipitate by filtration, wash it with cold water until the washings are

neutral, and then dry it. Further purification can be achieved by recrystallization from a

suitable solvent like ethanol.
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Applications in Drug Development and Organic
Synthesis
3-Methoxy-2-nitrobenzoic acid is a valuable building block in organic synthesis, primarily due to

its multiple reactive functional groups.[5] The carboxylic acid can undergo esterification and

amidation, while the nitro group can be reduced to an amine, which opens up a wide range of

further chemical transformations.[4]

A significant application of this compound is as a key intermediate in the synthesis of

pyrrolobenzodiazepine (PBD) compounds, a class of molecules known for their anti-tumor

activity.[4]

Application in Pyrrolobenzodiazepine (PBD) Synthesis

3-Methoxy-2-nitrobenzoic acid

3-Hydroxy-4-methoxy-2-nitrobenzoic acid
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Key Intermediate
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Caption: Role of 3-Methoxy-2-nitrobenzoic acid in PBD synthesis.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4721211.htm
https://www.benchchem.com/product/b1293962
https://www.benchchem.com/product/b1293962
https://www.benchchem.com/product/b1360844?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1360844?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


While 3-Methoxy-2-nitrobenzoic acid itself is not reported to have significant biological activity,

its derivatives have been investigated as potential therapeutics. For instance, some derivatives

have been identified as potent enzyme inhibitors, such as inhibitors of fatty acid amide

hydrolase.[4] This highlights the importance of this scaffold in medicinal chemistry for the

development of novel bioactive molecules.

Analytical Methods
High-Performance Liquid Chromatography (HPLC) is a commonly used analytical technique for

the separation and analysis of 3-Methoxy-2-nitrobenzoic acid.

A general reverse-phase HPLC method for the analysis of 3-Methoxy-2-nitrobenzoic acid is as

follows:

Column: A C18 stationary phase column (e.g., Newcrom R1) is suitable.

Mobile Phase: A mixture of acetonitrile (MeCN), water, and an acid such as phosphoric acid

or formic acid (for Mass Spectrometry compatibility).[6]

Detection: UV detection at an appropriate wavelength.

Application: This method can be used for monitoring reaction progress, assessing purity, and

for preparative separation to isolate impurities.[6]

Safety and Handling
According to the Globally Harmonized System (GHS) of Classification and Labelling of

Chemicals, 3-Methoxy-2-nitrobenzoic acid is classified with the following hazards:

Table 3: GHS Hazard Information

Hazard Code Description

H315 Causes skin irritation

H319 Causes serious eye irritation

H335 May cause respiratory irritation
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Source: PubChem[1]

Appropriate personal protective equipment (PPE), including gloves, eye protection, and a dust

mask, should be used when handling this compound. It should be stored in a well-ventilated

area.

This technical guide provides a summary of the available information on 3-Methoxy-2-

nitrobenzoic acid. Researchers and drug development professionals can use this as a starting

point for further investigation and application of this versatile chemical compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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